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Compound of Interest

Compound Name: Caracemide

Cat. No.: B1668298 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety protocols, operational guidance, and disposal plans for

the handling of Caracemide. The following procedures are designed to ensure the safety of

laboratory personnel and to minimize environmental impact.

Immediate Safety and Handling Precautions
Caracemide is an investigational antitumor agent and should be handled with care in a well-

ventilated laboratory setting. It is crucial to avoid the formation of dust and aerosols. The

primary routes of exposure are inhalation, ingestion, and skin or eye contact.

Personal Protective Equipment (PPE)
A comprehensive personal protective equipment strategy is the last line of defense against

exposure and is mandatory when handling Caracemide.
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PPE Category Specifications

Hand Protection

Chemical impermeable gloves (e.g., nitrile,

neoprene). Gloves must be inspected before

use and changed regularly, or immediately if

contaminated.

Eye Protection
Safety glasses with side shields or chemical

splash goggles.

Respiratory Protection

For operations that may generate dust or

aerosols, a NIOSH-approved respirator is

required. In case of fire, a self-contained

breathing apparatus should be used.[1]

Body Protection

A lab coat or other suitable protective clothing

should be worn. In cases of potential splashing,

a chemically resistant apron or suit is

recommended.

Emergency Procedures
In the event of accidental exposure, immediate action is critical.
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Exposure Route First Aid Measures

Inhalation

Move the victim to fresh air. If breathing is

difficult, administer oxygen. If not breathing, give

artificial respiration and seek immediate medical

attention.[1]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with soap and plenty of

water. Seek medical advice.[1]

Eye Contact

Rinse cautiously with water for at least 15

minutes. Remove contact lenses, if present and

easy to do. Continue rinsing and consult a

physician.[1]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Call a poison control

center or doctor immediately.[1]

Operational Plan for Handling Caracemide
A systematic approach to handling Caracemide from receipt to disposal is essential to

maintain a safe laboratory environment.

Receiving and Unpacking
- Inspect for damage

- Wear appropriate PPE

Secure Storage
- Tightly sealed container

- Cool, dry, well-ventilated area
- Away from incompatible materials

Store Appropriately
Preparation and Handling

- In a designated area (e.g., fume hood)
- Use non-sparking tools

- Avoid dust and aerosol formation

Retrieve for Use
Experimental Use

- Follow approved protocols
- Minimize quantities

Proceed with Experiment
Decontamination

- Clean work surfaces
- Decontaminate equipment

Post-Experiment
Waste Collection

- Segregate hazardous waste
- Use labeled, sealed containers

Collect Waste Disposal
- Follow institutional and regulatory guidelines

Final Disposal

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of Caracemide.

Disposal Plan
All waste containing Caracemide must be treated as hazardous waste.
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Step-by-Step Disposal Procedure:

Segregation: Collect all solid and liquid waste containing Caracemide separately from other

laboratory waste.

Containment: Place waste in clearly labeled, sealed, and chemically compatible containers.

Labeling: Affix hazardous waste labels to all containers, clearly identifying the contents as

"Hazardous Waste: Caracemide".

Storage: Store waste containers in a designated, secure area away from incompatible

materials.

Disposal Request: Arrange for pickup and disposal by a licensed hazardous waste

management company, following all institutional, local, and national regulations.

Note: Do not dispose of Caracemide down the drain or in regular trash.

Quantitative Data
Physical and Chemical Properties of Caracemide

Property Value

Molecular Formula C₆H₁₁N₃O₄

Molecular Weight 189.17 g/mol

CAS Number 81424-67-1

Note: A comprehensive set of experimentally determined physical properties such as melting

point, boiling point, and solubility for Caracemide is not readily available in the public domain.

Acute Toxicity of a Ceramide Analog
The following data is from an acute toxicity study in nude mice with a single intraperitoneal

injection of a ceramide analog, providing an example of potential toxicological evaluation.
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Dose Group Number of Animals Observations (14 days)

Control (0 mg/kg) N/A No signs of illness or death

Low Dose (40 mg/kg) N/A No signs of illness or death

Mid Dose (80 mg/kg) N/A No signs of illness or death

High Dose (120 mg/kg) N/A

Elevated hepatic serum

enzymes, hepatic and heart

tissue damage

Experimental Protocols
Representative Acute Toxicity Study Protocol (Ceramide
Analog)
This protocol provides a general framework for assessing the acute toxicity of a compound like

Caracemide.

Animal Model: Female nude mice (Nu/Nu).

Dose Groups: Animals are divided into control (vehicle only) and multiple dose groups (e.g.,

low, mid, high dose).

Administration: A single intraperitoneal injection of the test compound is administered.

Observation Period: Animals are closely monitored for 14 days for any signs of illness,

distress, or mortality.

Data Collection: Body weight is recorded regularly. At the end of the study, blood samples

are collected for serum biochemical analysis (e.g., liver and kidney function tests). Tissues

are harvested, fixed in formalin, and processed for histopathological examination.

Signaling and Metabolic Pathways
Caracemide is known to act as a latent form of methyl isocyanate (MIC) in vivo. This metabolic

activation is a critical consideration for its biological activity and toxicity.
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Caption: Metabolic activation of Caracemide to Methyl Isocyanate.

As a ceramide analog, Caracemide may also influence cellular signaling pathways regulated

by natural ceramides, which are involved in processes like apoptosis, cell cycle arrest, and

senescence. Further research is needed to elucidate the specific interactions of Caracemide
with these pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. GSRS [gsrs.ncats.nih.gov]

To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
Caracemide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1668298#personal-protective-equipment-for-
handling-caracemide]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1668298?utm_src=pdf-body-img
https://www.benchchem.com/product/b1668298?utm_src=pdf-body
https://www.benchchem.com/product/b1668298?utm_src=pdf-body
https://www.benchchem.com/product/b1668298?utm_src=pdf-body
https://www.benchchem.com/product/b1668298?utm_src=pdf-custom-synthesis
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/H74F6J185A
https://www.benchchem.com/product/b1668298#personal-protective-equipment-for-handling-caracemide
https://www.benchchem.com/product/b1668298#personal-protective-equipment-for-handling-caracemide
https://www.benchchem.com/product/b1668298#personal-protective-equipment-for-handling-caracemide
https://www.benchchem.com/product/b1668298#personal-protective-equipment-for-handling-caracemide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668298?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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